Propan-2-yl 4,8-dioxoadamantane-2-carboxylate

• CAS RN: 15782-81-7
• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• IUPAC Name: propan-2-yl 4,8-dioxoadamantane-2-carboxylate
• InChI: InChI=1S/C14H18O4/c1-6(2)18-14(17)11-9-4-7-3-8(13(9)16)5-10(11)12(7)15/h6-11H,3-5H2,1-2H3
• InChI Key: XEOQQLNJGWFWJR-UHFFFAOYSA-N
• SMILES: CC(C)OC(=O)C1C2CC3CC(C2=O)CC1C3=O
• synonyms: 4,8-Dioxo-2-adamantanecarboxylic acid isopropyl ester

Description

Propan-2-yl 4,8-dioxoadamantane-2-carboxylate, also known as DIPY, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DIPY is a derivative of adamantane, a hydrocarbon molecule that is commonly used as a building block for the synthesis of other compounds.

Mechanism Of Action

The exact mechanism of action of Propan-2-yl 4,8-dioxoadamantane-2-carboxylate is not fully understood, but it is believed to interact with the electronic structure of the materials it is incorporated into, leading to improved electronic properties.

Biochemical And Physiological Effects

There is limited research on the biochemical and physiological effects of Propan-2-yl 4,8-dioxoadamantane-2-carboxylate. However, it has been shown to have low toxicity and is not expected to have any significant adverse effects on living organisms.

Advantages And Limitations For Lab Experiments

One advantage of using Propan-2-yl 4,8-dioxoadamantane-2-carboxylate in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its relatively high cost compared to other compounds.

Future Directions

1. Further investigation into the electronic properties of Propan-2-yl 4,8-dioxoadamantane-2-carboxylate and its potential applications in organic electronics.
2. Development of new synthesis methods for Propan-2-yl 4,8-dioxoadamantane-2-carboxylate that are more cost-effective and scalable.
3. Exploration of Propan-2-yl 4,8-dioxoadamantane-2-carboxylate's potential applications in other fields, such as catalysis and drug discovery.
4. Investigation of the potential use of Propan-2-yl 4,8-dioxoadamantane-2-carboxylate as a building block for the synthesis of other compounds with improved properties.

Synthesis Methods

The synthesis of Propan-2-yl 4,8-dioxoadamantane-2-carboxylate involves the reaction of 4,8-dioxoadamantane-2-carboxylic acid with isopropyl alcohol in the presence of a catalyst such as sulfuric acid. The resulting product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

Propan-2-yl 4,8-dioxoadamantane-2-carboxylate has been extensively studied for its potential applications in the field of organic electronics. It has been shown to exhibit excellent electron transport properties, making it a promising candidate for use in organic field-effect transistors (OFETs) and other electronic devices.